Cas no 5438-96-0 ( )

  structure
  structure
Product name: 
CAS No:5438-96-0
MF:C31H51ClN2O
MW:503.202448129654
CID:941002
PubChem ID:53423346

  Chemical and Physical Properties

Names and Identifiers

    • 2-(dioctylamino)-1-(5,6,7,8-tetrahydroacridin-3-yl)ethanol,hydrochloride
    • NSC-15036
    • 2-(Dioctylamino)-1-(5,6,7,8-tetrahydroacridin-3-yl)ethan-1-ol--hydrogen chloride (1/1)
    • 2-(dioctylamino)-1-(5,6,7,8-tetrahydroacridin-3-yl)ethanol
    • 5438-96-0
    • NSC15036
    • DS-003423
    • DTXSID10698295
    •  
    • Inchi: InChI=1S/C31H50N2O.ClH/c1-3-5-7-9-11-15-21-33(22-16-12-10-8-6-4-2)25-31(34)28-20-19-27-23-26-17-13-14-18-29(26)32-30(27)24-28;/h19-20,23-24,31,34H,3-18,21-22,25H2,1-2H3;1H
    • InChI Key: GAIWYGGMALBHMO-UHFFFAOYSA-N
    • SMILES: CCCCCCCCN(CCCCCCCC)CC(C1=CC2=NC3=C(CCCC3)C=C2C=C1)O.Cl

Computed Properties

  • Exact Mass: 466.3926
  • Monoisotopic Mass: 501.361167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 17
  • Complexity: 496
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.4

Experimental Properties

  • Density: 1.001
  • Boiling Point: 611.6°C at 760 mmHg
  • Flash Point: 323.7°C
  • Refractive Index: 1.547
  • PSA: 36.36
  • LogP: 8.97200

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